Cas no 78013-51-1 (Pyridine, 2,4,6-trinitro-)

Pyridine, 2,4,6-trinitro- structure
Pyridine, 2,4,6-trinitro- structure
Product Name:Pyridine, 2,4,6-trinitro-
CAS No:78013-51-1
MF:C5H2N4O6
MW:214.092580318451
CID:535116
PubChem ID:71403170
Update Time:2025-04-19

Pyridine, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2,4,6-trinitro-
    • 2,4,6-trinitropyridine
    • 78013-51-1
    • DTXSID30824094
    • SCHEMBL3293139
    • Inchi: 1S/C5H2N4O6/c10-7(11)3-1-4(8(12)13)6-5(2-3)9(14)15/h1-2H
    • InChI Key: AWNMZFMTHFYBIE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C([N+](=O)[O-])N=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 213.99746
  • Monoisotopic Mass: 213.99743380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 142.31
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